Cas no 338975-63-6 (3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 338975-63-6
• MF: C₁₇H₁₂F₃N₃O
• MW: 331.291893959045
• CID: 5744117
• PubChem ID: 3410628
• Update Time: 2023-11-11

3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-4-[[3-(trifluoromethyl)phenyl]iminomethyl]-1,2-dihydropyrazol-3-one
• 3-phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• AKOS005102536
• 338975-63-6
• 5-phenyl-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• 9B-115
• 5-PHENYL-4-([3-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-5-phenyl-4-[[[3-(trifluoromethyl)phenyl]amino]methylene]-
• 3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C17H12F3N3O/c18-17(19,20)12-7-4-8-13(9-12)21-10-14-15(22-23-16(14)24)11-5-2-1-3-6-11/h1-10H,(H2,22,23,24)/b21-10+
• InChI Key： SROQTMYDSRDGTL-UFFVCSGVSA-N
• SMILES： FC(C1C=CC=C(C=1)/N=C/C1C(NNC=1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 331.09324650g/mol
• Monoisotopic Mass: 331.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 8.54±0.40(Predicted)